Cas no 947664-15-5 (Ethanamine, 2-(2-methoxyethoxy)-, hydrochloride (1:1))

• Product Name: Ethanamine, 2-(2-methoxyethoxy)-, hydrochloride (1:1)
• CAS No: 947664-15-5
• MF: C₅H₁₄ClNO₂
• MW: 155.623160839081
• CID: 5226912
• Update Time: 2026-03-07

Ethanamine, 2-(2-methoxyethoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(2-methoxyethoxy)-, hydrochloride (1:1)

• Inchi： 1S/C5H13NO2.ClH/c1-7-4-5-8-3-2-6;/h2-6H2,1H3;1H
• InChI Key： UTEILMBMIJISSA-UHFFFAOYSA-N
• SMILES： C(COC)OCCN.Cl

Additional information on Ethanamine, 2-(2-methoxyethoxy)-, hydrochloride (1:1)

Ethanamine, 2-(2-methoxyethoxy)-, hydrochloride (1:1) and its Applications in Modern Chemical Biology

Ethanamine, 2-(2-methoxyethoxy)-, hydrochloride (1:1), with the CAS number 947664-15-5, is a compound of significant interest in the field of chemical biology. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in drug discovery, molecular imaging, and the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, making it a versatile intermediate in synthetic chemistry and biochemical assays.

The structural motif of Ethanamine, 2-(2-methoxyethoxy)-, hydrochloride (1:1) consists of an ethanamine backbone substituted with a 2-methoxyethoxy group. This particular arrangement imparts a high degree of flexibility to the molecule, allowing it to interact with various biological targets. The methoxy group introduces a polar region that can facilitate binding to proteins and enzymes, while the ethylene oxide moiety enhances solubility in both aqueous and organic solvents. These characteristics make it an attractive candidate for designing small-molecule modulators.

In recent years, there has been growing interest in the development of molecules that can modulate protein-protein interactions (PPIs). Ethanamine derivatives have shown promise in this area due to their ability to disrupt or stabilize PPIs through their structural features. Specifically, the 2-(2-methoxyethoxy)- substituent can act as a linker or a scaffold to target specific binding pockets on proteins. This has led to several studies exploring its potential as an inhibitor or activator of various kinases and G protein-coupled receptors (GPCRs).

One of the most compelling aspects of Ethanamine, 2-(2-methoxyethoxy)-, hydrochloride (1:1) is its utility in the development of probes for biochemical assays. Its solubility profile allows for easy incorporation into high-throughput screening (HTS) platforms, enabling researchers to rapidly identify compounds that interact with biological targets. Furthermore, its stability under various conditions makes it suitable for long-term storage and repeated use in experimental settings. These attributes have made it a valuable tool in drug discovery pipelines.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular docking studies have been conducted to predict how Ethanamine, 2-(2-methoxyethoxy)-, hydrochloride (1:1) might bind to different protein targets. These studies have provided insights into its potential as a lead compound for further optimization. Additionally, virtual screening techniques have been employed to identify analogs with improved binding affinities and selectivity.

The pharmaceutical industry has also shown interest in this compound due to its potential as a starting material for more complex drug candidates. By leveraging its structural features, chemists can design derivatives with enhanced pharmacological properties. For instance, modifications to the methoxy group or the ethylene oxide moiety could lead to compounds with improved metabolic stability or reduced toxicity. Such efforts are crucial in the quest for next-generation therapeutics.

Beyond drug discovery, Ethanamine, 2-(2-methoxyethoxy)-, hydrochloride (1:1) has found applications in materials science and nanotechnology. Its ability to form stable complexes with other molecules makes it useful as a cross-linking agent or a stabilizing component in polymer matrices. Additionally, its solubility characteristics have been exploited in the development of novel drug delivery systems, such as micelles and nanoparticles.

The synthesis of Ethanamine, 2-(2-methoxyethoxy)-, hydrochloride (1:1) is another area where significant progress has been made. Efficient synthetic routes have been developed that minimize side reactions and maximize yield. These methods often involve nucleophilic substitution reactions followed by salt formation with hydrochloric acid. The optimization of these processes ensures that researchers can obtain high-purity material for their studies.

In conclusion, Ethanamine, 2-(2-methoxyethoxy)-, hydrochloride (1:1) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it an excellent candidate for drug discovery, molecular imaging, and materials science. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further. The ongoing development of synthetic methods and computational tools will continue to enhance its utility in both academic and industrial settings.